Cas no 21251-20-7 (2-Butynedial)

2-Butynedial structure

2-Butynedial structure

Product Name:2-Butynedial

CAS No:21251-20-7

Molecular Formula:C₄H₂O₂

Molecular Weight:82.05748

CID:291279

PubChem ID:11603089

2-Butynedial Properties

Names and Identifiers

- 2-Butynedial
- but-2-ynedial
- acetylenedicarbaldehyde
- ACETYLENEDICARBOXALDEHYDE
- AG-E-55819
- AGN-PC-00CGUW
- Butynedial
- CTK1A7967
- DTXSID80469318
- EN300-7574413
- 21251-20-7
- +Expand
- InChIKey： AZEBXWRLBFPUTO-UHFFFAOYSA-N
- Inchi： InChI=1S/C4H2O2/c5-3-1-2-4-6/h3-4H
- SMILES： C(=O)C#CC=O

Computed Properties

Exact Mass: 82.00546
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Rotatable Bond Count: 0
Monoisotopic Mass: 82.005479302g/mol
Heavy Atom Count: 6
Complexity: 100
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 0
Topological Polar Surface Area: 34.1Å²

Experimental Properties

PSA: 34.14

2-Butynedial Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time	Inquiry
Enamine	EN300-7574413-0.05g	but-2-ynedial	21251-20-7	95%	0.05g	$732.0

2-Butynedial Related Literature

1. Synthesis and optical–electrochemical gas sensing applications of Ni-doped LiFePO4 nano-particles†

N. Patima,Y. Abliz,I. Kiminori New J. Chem., 2016,40, 295-301
2. Catalyst- and reagent-free 1,6-hydrophosphonylation of p-quinone methides: a practical approach for the synthesis of diarylmethyl phosphine oxides†

Yogesh N. Aher Org. Biomol. Chem., 2019,17, 7536-7546
3. Ordered interfaces for dual easy axes in liquid crystals

E. Lacaze,A. Apicella,M. P. De Santo,D. Coursault,M. Alba,R. Barberi Soft Matter, 2011,7, 1078-1083
4. Contents pages

Symp. Faraday Soc., 1968,2, 1-5
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6. Fractionation of elements by particle size of ashes ejected from Copahue Volcano, Argentina

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7. An evaluation of coating materials used on piezoelectric crystals for the determination of dimethylsulfide (DMS) and its oxidation products in liquefied petroleum gas (LPG)

Anal. Proc., 1994,31, 67-68
8. Direct ocean capture: the emergence of electrochemical processes for oceanic carbon removal

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9. Contents list

Nanoscale, 2016,8, 9447-9460
10. Reconfigurable OR and XOR logic gates based on dual responsive on–off–on micromotors†

Yonggang Dong,Mei Liu,Hui Zhang,Bin Dong Nanoscale, 2016,8, 8378-8383

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